Cas no 89840-68-6 (Benzenesulfonamide, 2-nitro-N-octyl-)
89840-68-6 structure
Product Name:Benzenesulfonamide, 2-nitro-N-octyl-
CAS No:89840-68-6
MF:C14H22N2O4S
MW:314.400482654572
CID:587514
PubChem ID:5181802
Update Time:2025-04-19
Benzenesulfonamide, 2-nitro-N-octyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 2-nitro-N-octyl-
- 2-nitro-N-octylbenzenesulfonamide
- AKOS003836350
- DTXSID90409225
- SCHEMBL14572299
- 89840-68-6
-
- Inchi: 1S/C14H22N2O4S/c1-2-3-4-5-6-9-12-15-21(19,20)14-11-8-7-10-13(14)16(17)18/h7-8,10-11,15H,2-6,9,12H2,1H3
- InChI Key: QQWREYOMJVEYIA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCCCC)(=O)=O
Computed Properties
- Exact Mass: 314.13002836g/mol
- Monoisotopic Mass: 314.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 100Ų
Benzenesulfonamide, 2-nitro-N-octyl- Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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